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Compound of Interest

Compound Name: 4-Chlorobenzotrifluoride

Cat. No.: B024415

An In-depth Examination of a Versatile Chemical Intermediate and High-Performance Solvent
for Researchers, Scientists, and Drug Development Professionals.

Introduction

4-Chlorobenzotrifluoride, also known as parachlorobenzotrifluoride (PCBTF), is an
organofluorine compound with the molecular formula C7H4CIF3.[1] This colorless liquid,
characterized by a distinct aromatic odor, has been a commercially produced chemical since
the 1960s.[1] Initially recognized for its role as a key intermediate in the synthesis of dyes,
pesticides, and pharmaceuticals, its applications have expanded significantly.[2][3] Today, 4-
Chlorobenzotrifluoride is also highly valued as a versatile and environmentally conscious
solvent, finding use in a wide array of industrial and research settings.[3][4] Its unique
combination of a trifluoromethyl group and a chlorine atom on a benzene ring imparts a
balance of stability, reactivity, and solvency, making it a focal point of interest in modern
chemical manufacturing.[3][5]

Physicochemical Properties: A Foundation for
Application

The utility of 4-Chlorobenzotrifluoride in diverse applications stems from its distinct set of
physical and chemical properties. It is a colorless, highly flammable liquid that is insoluble in
water but soluble in common organic solvents like benzene, toluene, ethanol, and ether.[2][6]
Its stability is a key attribute; it is not prone to hydrolysis or dehydrochlorination. However, it is
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sensitive to heat and light and can react vigorously with strong oxidizing agents and bases.[2]

[7]

Property Value
CAS Number 98-56-6[1]
Molecular Formula C7HACIF3[1]

Molecular Weight 180.55 g/mol [1]

Appearance Colorless liquid[1]

Odor Aromatic[1]

Density 1.33-1.35 g/mL at 22-25 °C[1][8]
Melting Point -36 °C to -32.8 °C[1][2]

Boiling Point 136-139.3 °C[1][2]

Flash Point 43-47 °C[2][8]

Vapor Pressure

5.3 mmHg at 20 °C[1]

Solubility in Water 29 mg/L[1]
log P (Octanol/Water) 3.7[1][9]
Refractive Index (n20/D) 1.446[2]

These properties, particularly its low water solubility, high density, and moderate boiling point,

are critical in determining its behavior as a solvent and a reaction medium.

Synthesis and Manufacturing

The commercial production of 4-Chlorobenzotrifluoride has evolved to optimize yield and

purity. A prevalent method involves the trifluoromethylation of chlorobenzene.[1] Another

common industrial synthesis route is the chlorination-fluorination of p-chlorotoluene.[6]

Representative Synthesis Workflow: Chlorination-
Fluorination of p-Chlorotoluene
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This two-step process is a cornerstone of industrial production. The causality behind this choice
lies in the relative availability of the starting material, p-chlorotoluene, and the efficiency of the
halogen exchange reaction.

Caption: A simplified workflow for the synthesis of 4-Chlorobenzotrifluoride.

Detailed Protocol: Chlorination of p-Chlorotoluene

o Reaction Setup: Charge a suitable reaction vessel with p-chlorotoluene.[6]
e Initiation: Heat the p-chlorotoluene to approximately 120°C.[6]

e Chlorination: Introduce chlorine gas slowly into the heated p-chlorotoluene. An initiator, such
as a radical initiator, is typically added to facilitate the reaction.[6][10] The reaction
temperature is carefully controlled, for instance, between 110-112°C.[6]

e Monitoring: The progress of the chlorination is monitored by measuring the specific gravity of
the reaction mixture. The introduction of chlorine is stopped when the desired specific gravity
is reached, indicating the formation of p-chlorobenzotrichloride.[6]

 Intermediate Isolation: The resulting p-chlorobenzotrichloride is then carried forward to the
next step.

Detailed Protocol: Fluorination of p-
Chlorobenzotrichloride
» Reaction Setup: The p-chlorobenzotrichloride is transferred to a high-pressure reactor.[6]

¢ Fluorination: Anhydrous hydrogen fluoride is introduced into the reactor. The reaction is
carried out under pressure (e.g., 1.5 MPa) with stirring.[6]

¢ Product Formation: The chlorine atoms on the trichnloromethyl group are replaced by fluorine
atoms to yield 4-Chlorobenzotrifluoride.[6]

 Purification: The crude product is then subjected to a series of purification steps, including
washing with water and alkali, followed by vacuum distillation to obtain the final high-purity
product.[6]
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Improvements to this process focus on enhancing reaction yield and minimizing byproducts by
purifying the starting materials to remove interfering substances like iron ions and water.[6]

Key Applications in Research and Industry

The dual functionality of 4-Chlorobenzotrifluoride as a chemical intermediate and a solvent
drives its widespread use.

As a Chemical Intermediate

4-Chlorobenzotrifluoride is a critical building block in the synthesis of a variety of
commercially important chemicals.[3]

o Agrochemicals: It is a precursor to several herbicides and insecticides.[1][3] For example,
the nitration of 4-Chlorobenzotrifluoride yields 4-chloro-3,5-dinitrobenzotrifluoride, an
intermediate in the production of herbicides like trifluralin.[1] It is also used in the synthesis of
the insecticide fluvalinate.[1]

o Pharmaceuticals: In the pharmaceutical industry, it serves as a vital intermediate for the
synthesis of active pharmaceutical ingredients (APIs) and other complex organic molecules.

[31[5]
e Dyes and Pigments: It is also used in the manufacturing of various dyes and pigments.[2][5]

As a High-Performance Solvent

4-Chlorobenzotrifluoride has gained prominence as an environmentally friendly solvent
alternative to more hazardous options like xylene and other aromatic hydrocarbons.[2][3]

o Paints and Coatings: It is widely used as a solvent in the formulation of paints, coatings,
adhesives, and sealants.[3] Its low polarity and hydrophobic nature contribute to its
effectiveness in these applications.[3]

e Printing Inks: Its high capacity to dissolve inks makes it a valuable solvent in the printing
industry.[2] It can often dissolve inks more rapidly than solvents like toluene.[11]

» Cleaning and Degreasing: It is used as a solvent for cleaning and degreasing purposes.[2]
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» VOC-Exempt Status: A significant advantage of 4-Chlorobenzotrifluoride is its classification
as a volatile organic compound (VOC)-exempt solvent by the U.S. Environmental Protection
Agency (EPA).[3][4] This makes it an attractive choice for industries seeking to reduce their
environmental impact and comply with air quality regulations.[3]

Reactivity and Chemical Transformations

The chemical behavior of 4-Chlorobenzotrifluoride is dictated by the interplay of the electron-
withdrawing trifluoromethyl group and the deactivating, ortho-para directing chlorine atom. This
substitution pattern influences its reactivity in electrophilic aromatic substitution reactions. For
instance, nitration, a key step in the synthesis of certain herbicides, occurs at the positions
ortho to the trifluoromethyl group and meta to the chlorine atom.[1]

The compound is stable under normal conditions but can undergo decomposition at high
temperatures, producing toxic and corrosive gases such as hydrogen chloride, hydrogen
fluoride, carbon monoxide, and carbon dioxide.[9][12] It is incompatible with strong oxidizing
agents, strong bases, and sodium dimethyl sulfonate.[2]

Safety, Handling, and Toxicology

As with any chemical, proper handling and awareness of the potential hazards of 4-
Chlorobenzotrifluoride are paramount.

Health Hazards

e [Irritation: It is known to cause skin, eye, and respiratory irritation.[9][13]
» Allergic Reactions: May cause an allergic skin reaction.[9][12]

o Systemic Effects: Exposure can lead to central nervous system depression.[13] Target
organs for toxicity include the central nervous system, kidneys, and liver.[1]

o Carcinogenicity: While some sources indicate it is suspected of causing cancer, the
International Agency for Research on Cancer (IARC) has not classified it as a probable,
possible, or confirmed human carcinogen at levels greater than or equal to 0.1%.[14][15] The
U.S. EPA has assigned it to Group D, not classifiable as to human carcinogenicity, due to a
lack of data.[16]
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Safety and Handling Protocols

o Ventilation: Use only in well-ventilated areas or outdoors.[9]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[9]

o Fire Safety: Keep away from heat, sparks, open flames, and hot surfaces.[9] Itis a
flammable liquid and its vapors can form explosive mixtures with air.[7][9] Use explosion-
proof electrical and non-sparking tools.[9] Ground and bond containers and receiving
equipment to prevent static discharge.[9]

o Storage: Store in a cool, well-ventilated place with the container tightly closed.[9] Store
locked up.[9]

o Spill Response: In case of a spill, prevent it from entering drains and watercourses.[9]
Collect spillage.[9]

o First Aid:

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If irritation persists, get medical advice.[9]

o Skin: Take off immediately all contaminated clothing. Rinse skin with water or a shower. If
skin irritation or a rash occurs, get medical advice.[9]

o Inhalation: Remove the victim to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[9]

Analytical Characterization

The identity and purity of 4-Chlorobenzotrifluoride are confirmed using a suite of analytical
techniques.

Quality Control and Analysis Workflow

A typical workflow for the quality control of 4-Chlorobenzotrifluoride involves a combination of
chromatographic and spectroscopic methods to ensure it meets the required purity standards
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for its intended application.

Caption: A generalized quality control workflow for 4-Chlorobenzotrifluoride.

Spectroscopic Data

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum provides information about the hydrogen atoms on
the aromatic ring.[17][18]

o 13C NMR: The carbon-13 NMR spectrum reveals the chemical environments of the carbon
atoms in the molecule.[19]

« Infrared (IR) Spectroscopy: The IR spectrum shows characteristic absorption bands
corresponding to the various functional groups present in the molecule, such as C-H, C-F, C-
Cl, and aromatic C=C bonds.[20]

e Mass Spectrometry (MS): Mass spectrometry provides the molecular weight of the
compound and information about its fragmentation pattern, which aids in structural
elucidation.[20]

Conclusion

4-Chlorobenzotrifluoride is a chemical of significant industrial and scientific importance. Its
journey from a specialized intermediate to a widely used, environmentally conscious solvent
highlights the ongoing evolution of the chemical industry. For researchers, scientists, and drug
development professionals, a thorough understanding of its properties, synthesis, applications,
and safety is crucial for leveraging its full potential in innovation and development. As industries
continue to prioritize performance, safety, and sustainability, the role of versatile and high-
performing chemicals like 4-Chlorobenzotrifluoride is set to expand further.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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